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Compound of Interest

Compound Name: Cycloundecyne

cat. No.: B1218371

Cycloundecyne: A Core Technical Overview

For Immediate Release

This technical guide provides essential information regarding the molecular properties of
cycloundecyne, a cycloalkyne compound of interest in various fields of chemical research.
This document is intended for researchers, scientists, and professionals in drug development
seeking foundational data on this molecule.

Core Molecular Data

Cycloundecyne is a cyclic hydrocarbon featuring a carbon-carbon triple bond within an
eleven-membered ring. Its fundamental molecular properties are summarized below.

Property Value Source
Molecular Formula Ci1His [L1[2113114]
Molecular Weight 150.26 g/mol [1112]

The structural arrangement of cycloundecyne, consisting of an eleven-carbon backbone, is a
key determinant of its chemical reactivity and physical properties.

Molecular Structure
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The connectivity of atoms in the cycloundecyne molecule is depicted in the following diagram.
This visualization represents the basic topology of the cyclic structure, highlighting the triple
bond.

Caption: Basic connectivity of carbon atoms in the cycloundecyne ring.

Experimental Protocols

Detailed experimental protocols for the synthesis or application of cycloundecyne are beyond
the scope of this document. Researchers are encouraged to consult peer-reviewed scientific
literature for specific methodologies. A common synthetic approach for cycloalkynes involves
the dehydrohalogenation of a corresponding dihalo-cycloalkane.

Signaling Pathways

Currently, there are no established signaling pathways directly and uniquely associated with
cycloundecyne to be diagrammed. Its primary role in research is often as a building block in
organic synthesis or as a tool in bioorthogonal chemistry, rather than as a modulator of specific
biological pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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